Cas no 144017-78-7 (3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one)

• Product Name: 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one
• CAS No: 144017-78-7
• MF: C₁₆H₁₁ClO₃
• MW: 286.709743738174
• MDL: MFCD01935628
• CID: 4700399
• PubChem ID: 5709427
• Update Time: 2025-10-31

3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one
• 3-(2H-1,3-benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one
• 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one

• MDL： MFCD01935628
• Inchi： 1S/C16H11ClO3/c17-13-4-2-1-3-12(13)14(18)7-5-11-6-8-15-16(9-11)20-10-19-15/h1-9H,10H2/b7-5+
• InChI Key： UHANJWSZRSCGST-FNORWQNLSA-N
• SMILES： ClC1C=CC=CC=1C(/C=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 286.0396719g/mol
• Monoisotopic Mass: 286.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one

Introduction to 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one (CAS No. 144017-78-7) and Its Emerging Applications in Chemical Biology

The compound 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one, identified by its CAS number 144017-78-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic aromatic ketone, featuring a benzodioxole moiety linked to a chlorophenyl group and an alpha,beta-unsaturated ketone backbone, has garnered attention due to its structural complexity and diverse biological activities. The benzodioxole scaffold, commonly found in natural products and pharmacologically active molecules, is renowned for its role in modulating various biological pathways, while the chlorophenyl substituent introduces additional electronic and steric properties that can fine-tune the compound's interactions with biological targets.

In recent years, the exploration of such hybrid molecules has intensified, driven by the need for novel therapeutic agents with improved efficacy and reduced side effects. The structural motif of 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one aligns well with this trend, as it combines elements known to exhibit pharmacological activity. Specifically, the benzodioxole ring is a key structural feature found in compounds such as salvinorin A, a potent kappa-opioid receptor antagonist with hallucinogenic properties, and several nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of a chlorophenyl group further enhances the molecule's potential by introducing lipophilicity and electronic modulation capabilities.

The alpha,beta-unsaturated ketone (β-keto ester) moiety in this compound is another critical feature that contributes to its biological relevance. Such functional groups are frequently employed in medicinal chemistry due to their ability to participate in various chemical reactions, including Michael additions, aldol condensations, and enamine formations. These reactions are not only synthetically versatile but also allow for the generation of diverse derivatives with tailored biological profiles. The combination of these structural elements suggests that 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one may exhibit multiple modes of action, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of lead compounds with potential therapeutic value. Computational methods, such as molecular docking and virtual screening, have been instrumental in predicting the binding affinities of small molecules to biological targets. In this context, 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one has been modeled against several key protein targets associated with neurological disorders, cancer, and inflammation. Preliminary simulations indicate that the compound may interact with enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and monoamine oxidase (MAO), which are central to various pathological processes.

The benzodioxole scaffold is particularly interesting from a biological perspective due to its reported interactions with serotonin receptors. Serotonin (5-hydroxytryptamine or 5-HT) is a neurotransmitter involved in mood regulation, pain perception, and gastrointestinal function. Compounds that modulate serotonin receptor activity have broad therapeutic implications, including applications in depression treatment and anxiety disorders. The presence of both benzodioxole and chlorophenyl groups in 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one suggests potential serotonergic activity. Further studies are warranted to elucidate whether this compound exhibits direct effects on serotonin receptors or indirectly influences serotonergic pathways through interactions with other enzymes or receptors.

Moreover, the alpha,beta unsaturated ketone moiety has been explored for its potential role in modulating inflammatory pathways. Nonsteroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and naproxen, rely on similar structural motifs to inhibit cyclooxygenase enzymes involved in prostaglandin synthesis. While direct comparisons between 3-(2H-1,3-Benzodioxol-5-yl)-1-(2-chlorophenyl)prop-2-en-1-one and established NSAIDs are limited at this stage, the compound's structural features suggest that it may possess anti-inflammatory properties worthy of investigation.

In vitro studies have begun to shed light on the pharmacological profile of this compound. Initial assays have demonstrated modest inhibitory activity against lipoxygenase enzymes at submicromolar concentrations. Lipoxygenases are key enzymes in the production of leukotrienes—mediators of inflammation that play a role in allergic reactions and respiratory diseases. While these findings are preliminary and require validation through more comprehensive assays, they underscore the potential therapeutic relevance of 3-(2H-1,3-Benzodioxol -5 -yl)-1-( 2 -chlorophenyl ) prop - 2 - en - 1 - one.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that often require careful control over reaction conditions to achieve high yields and purity. Recent advances in synthetic methodologies have enabled more efficient approaches for constructing heterocyclic systems like benzodioxoles. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl groups into benzodioxole frameworks with high selectivity. Similarly，the formation of the alpha,beta unsaturated ketone can be achieved through Vilsmeier-Haack formylation or condensation reactions between carbonyl compounds and beta-diketones.

The development of novel synthetic strategies not only facilitates access to compounds like 3-( 2 H - 1 , 3 - Benzodioxol - 5 - yl ) - 1 - ( 2 - chlorophenyl ) prop - 2 - en - 1 - one but also allows for rapid diversification of its chemical library through analog synthesis. By systematically modifying substituents on the benzodioxole or chlorophenyl moieties， researchers can generate a series of derivatives with optimized pharmacokinetic profiles and target specificity。 This approach aligns well with modern drug discovery paradigms， which emphasize structure-based design and iterative optimization.

The growing interest in natural product-inspired scaffolds has further fueled research into compounds like 3-( 2 H - 1 , 3 - Benzodioxol - 5 - yl ) - 1 -( 2 - chlorophenyl ) prop - 2 - en - 1 - one。 Many biologically active molecules originate from plants or microorganisms， where they serve as defense agents or signaling molecules。 The benzodioxole motif， for example， is found in salvinorin A from Salvia divinorum， a plant known for its hallucinogenic effects。 By studying such natural products， chemists can gain insights into bioactive structures that may inspire new drug candidates。

Future directions for research on this compound include exploring its mechanism of action across different biological pathways。 Investigating whether it interacts directly with proteins or modulates downstream signaling events will be crucial for understanding its therapeutic potential。 Additionally， preclinical studies will be necessary to assess its safety profile， pharmacokinetics， and efficacy in animal models。 These studies will provide valuable data for guiding clinical development efforts。

The integration of interdisciplinary approaches—combining synthetic chemistry， computational modeling， biochemistry， and pharmacology—will be essential for maximizing the scientific return on investment when studying molecules like 3-( 2 H - 1 , 3 Benzodioxol . p>